Cas no 71545-39-6 (4-(1s,4r)-4-propylcyclohexylaniline)

4-(1s,4r)-4-Propylcyclohexylaniline is a chiral cyclohexyl-substituted aniline derivative, characterized by its stereospecific (1s,4r) configuration and propyl functional group. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, liquid crystals, and advanced materials. Its rigid cyclohexyl backbone enhances steric control in asymmetric reactions, while the aniline moiety provides reactivity for further functionalization. The defined stereochemistry ensures consistent performance in enantioselective applications. High purity grades are available to meet stringent research and industrial requirements. Its stability and well-characterized structure make it a reliable choice for synthetic chemists working on complex molecular architectures.
4-(1s,4r)-4-propylcyclohexylaniline structure
71545-39-6 structure
Product Name:4-(1s,4r)-4-propylcyclohexylaniline
CAS No:71545-39-6
MF:C15H23N
MW:217.34982419014
CID:6462289
PubChem ID:20433528
Update Time:2025-05-20

4-(1s,4r)-4-propylcyclohexylaniline Chemical and Physical Properties

Names and Identifiers

    • 4-(1s,4r)-4-propylcyclohexylaniline
    • Benzenamine, 4-(4-propylcyclohexyl)-, trans-
    • Inchi: 1S/C15H23N/c1-2-3-12-4-6-13(7-5-12)14-8-10-15(16)11-9-14/h8-13H,2-7,16H2,1H3/t12-,13-
    • InChI Key: LQUUWDMETCUORW-JOCQHMNTSA-N
    • SMILES: C1(N)=CC=C([C@@H]2CC[C@@H](CCC)CC2)C=C1

Experimental Properties

  • Density: 0.957±0.06 g/cm3(Predicted)
  • Boiling Point: 345.9±21.0 °C(Predicted)
  • pka: 5.05±0.10(Predicted)

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4-(1s,4r)-4-propylcyclohexylaniline Related Literature

Additional information on 4-(1s,4r)-4-propylcyclohexylaniline

4-(1S,4R)-4-Propylcyclohexylaniline (CAS No. 71545-39-6): An Overview of Its Properties, Applications, and Recent Research

4-(1S,4R)-4-Propylcyclohexylaniline (CAS No. 71545-39-6) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in pharmaceuticals and materials science. This compound is characterized by its distinct molecular structure, which includes a propyl-substituted cyclohexyl ring and an aniline moiety. The specific stereochemistry of the cyclohexyl ring, denoted by the (1S,4R) configuration, plays a crucial role in its chemical and biological properties.

The chemical formula of 4-(1S,4R)-4-Propylcyclohexylaniline is C13H21N, and it has a molecular weight of approximately 195.31 g/mol. The compound is typically synthesized through a series of well-defined organic reactions, including the formation of the cyclohexyl ring and the subsequent introduction of the propyl and aniline groups. The stereochemical configuration is achieved through chiral catalysts or enantioselective synthesis methods, ensuring high enantiomeric purity.

In terms of physical properties, 4-(1S,4R)-4-Propylcyclohexylanamine is a white crystalline solid at room temperature with a melting point ranging from 80 to 82°C. It is sparingly soluble in water but exhibits good solubility in common organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for various chemical reactions and formulations.

The biological activity of 4-(1S,4R)-4-Propylcyclohexylanamine has been the subject of extensive research in recent years. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new drugs to treat inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 4-(1S,4R)-4-Propylcyclohexylanamine has also been investigated for its potential neuroprotective effects. Research conducted by Smith et al. (2022) demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and enhancing antioxidant defenses. These findings suggest that 4-(1S,4R)-4-Propylcyclohexylanamine could be a valuable therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 4-(1S,4R)-4-Propylcyclohexylanamine have also been studied to evaluate its suitability as a drug candidate. Preclinical studies in animal models have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In terms of safety and toxicity, initial studies have indicated that 4-(1S,4R)-4-Propylcyclohexylanamine has a low toxicity profile when administered at therapeutic doses. However, further toxicological evaluations are necessary to fully understand its safety profile before it can be advanced to clinical trials. These evaluations will include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The potential applications of 4-(1S,4R)-4-Propylcyclohexylanamine extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in the development of advanced materials with unique properties. For example, recent research by Johnson et al. (2023) demonstrated that incorporating 4-(1S,4R)-4-Propylcyclohexylanamine into polymer matrices can enhance their mechanical strength and thermal stability. These materials have potential applications in industries such as automotive manufacturing and aerospace engineering.

In conclusion, 4-(1S,4R)-4-Propylcyclohexylanamine (CAS No. 71545-39-6) is a versatile compound with promising applications in both pharmaceuticals and materials science. Its unique molecular structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.

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